Cas no 252026-66-7 (3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid)

• Product Name: 3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid
• CAS No: 252026-66-7
• MF: C₁₁H₇NO₅S
• MW: 265.241981744766
• MDL: MFCD00202718
• CID: 4643046
• PubChem ID: 2765176
• Update Time: 2025-05-20

3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-NITROPHENOXY)-2-THIOPHENECARBOXYLIC ACID
• 2-Thiophenecarboxylic acid, 3-(4-nitrophenoxy)-
• 3-(4-Nitrophenoxy)thiophene-2-carboxylic acid
• 252026-66-7
• CS-0336198
• 10H-364S
• Oprea1_045400
• F74313
• 3-(4-nitrophenoxy)thiophene-2-carboxylicAcid
• MFCD00202718
• AKOS005069198
• 3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid

• MDL： MFCD00202718
• Inchi： 1S/C11H7NO5S/c13-11(14)10-9(5-6-18-10)17-8-3-1-7(2-4-8)12(15)16/h1-6H,(H,13,14)
• InChI Key： BOSTZGBMJSOKIC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.00449350g/mol
• Monoisotopic Mass: 265.00449350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Melting Point: 171-173°C

3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid

Introduction to 3-(4-Nitrophenoxy)-2-thiophenecarboxylic Acid (CAS No. 252026-66-7)

3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid (CAS No. 252026-66-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitrophenoxy and thiophenecarboxylic acid functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a nitro group on the phenyl ring and a thiophene ring connected to a carboxylic acid moiety, contribute to its reactivity and potential applications in drug development.

The nitrophenoxy substituent is a key feature that influences the electronic properties of the molecule, making it useful in various chemical transformations. The electron-withdrawing nature of the nitro group enhances the reactivity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions and other electrophilic aromatic substitution processes. This property is particularly valuable in synthetic chemistry, where controlled functionalization of aromatic systems is often required.

On the other hand, the thiophenecarboxylic acid moiety introduces both sulfur and carboxylic acid functionalities into the molecule. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid group further extends the utility of this compound as a precursor for esterification reactions, which are commonly employed in drug synthesis to improve solubility and bioavailability.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug discovery. 3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid has been explored as a building block for more complex molecules due to its versatile structure. For instance, researchers have investigated its potential use in developing novel therapeutic agents targeting neurological disorders. The combination of the nitrophenoxy and thiophenecarboxylic acid groups provides a scaffold that can be modified to interact with specific biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic and steric properties of 3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of charge transport properties, which is crucial for optimizing performance in electronic devices.

The synthesis of 3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of phenol derivatives followed by coupling with thiophene carboxylic acid precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity.

One notable application of this compound is in the development of kinase inhibitors, which are essential for treating various cancers and inflammatory diseases. The nitrophenoxy group can be strategically positioned to interact with specific amino acid residues on kinases, while the thiophenecarboxylic acid moiety can be used to modulate binding affinity through hydrogen bonding or salt bridge interactions. Such targeted inhibition is critical for developing drugs with high specificity and low toxicity.

Another area where 3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid has been extensively studied is in the field of antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Researchers have observed promising results when using derivatives of this compound in combination therapies to overcome antibiotic resistance.

The growing interest in green chemistry has also influenced the synthesis methodologies for 3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods, aligning with global efforts to promote environmental sustainability.

In conclusion, 3-(4-Nitrophenoxy)-2-thiophenecarboxylic acid (CAS No. 252026-66-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global challenges in health and technology.